Cas no 823202-98-8 (Dipeptide diaminobutyroyl benzylamide)

• Product Name: Dipeptide diaminobutyroyl benzylamide
• CAS No: 823202-98-8
• MF: C₁₉H₂₉N₅O₃
• MW: 375.465264081955
• CID: 2851700
• Update Time: 2023-08-10

Dipeptide diaminobutyroyl benzylamide Chemical and Physical Properties

Names and Identifiers

• Dipeptide diaminobutyroyl benzylamide
• O0FY926GMK
• Syn-AKE free base
• Butanamide, beta-alanyl-L-prolyl-2,4-diamino-N-(phenylmethyl)-, (2S)-
• Q27285164

• Inchi： 1S/C19H29N5O3/c20-10-8-15(18(26)22-13-14-5-2-1-3-6-14)23-19(27)16-7-4-12-24(16)17(25)9-11-21/h1-3,5-6,15-16H,4,7-13,20-21H2,(H,22,26)(H,23,27)/t15-,16-/m0/s1
• InChI Key： CTUFKZFWHRPQEC-HOTGVXAUSA-N
• SMILES： O=C([C@@H]1CCCN1C(CCN)=O)N[C@H](C(NCC1C=CC=CC=1)=O)CCN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 508
• XLogP3: -1.1
• Topological Polar Surface Area: 131